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Compound of Interest

Compound Name: AF12198

Cat. No.: B15623341 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals regarding the proper disposal of AF12198. The following

procedural guidance is designed to ensure the safe handling and disposal of this peptide

antagonist, aligning with standard laboratory safety practices and environmental regulations.

AF12198 Quantitative Data Summary
For ease of reference and comparison, the key quantitative data for AF12198 are summarized

in the table below.
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Property Value Source

Molecular Weight 1895.14 g/mol [1][2]

Formula C₉₆H₁₂₃N₁₉O₂₂ [1][2]

CAS Number 185413-30-3 [1][2]

Purity ≥95% (HPLC) [1][2]

IC₅₀ (human type I IL-1

receptor)
8 nM [1][2][3][4]

IC₅₀ (IL-1-induced IL-8

production)
25 nM [3][4]

IC₅₀ (IL-1-induced ICAM-1

expression)
9 nM [3][4]

Solubility
Soluble to 1 mg/ml in 10%

ethanol/PBS
[1][2]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[3]

Experimental Protocols
Detailed methodologies for key experiments involving AF12198 are provided below to ensure

reproducibility and adherence to established procedures.

In Vitro Inhibition of IL-1-Induced IL-8 and ICAM-1 Expression[3][4]

Cell Culture: Human dermal fibroblasts are cultured in appropriate media until confluent.

Treatment: Cells are pre-incubated with varying concentrations of AF12198.

Stimulation: Interleukin-1 (IL-1) is added to the culture media to induce the expression of IL-8

and Intercellular Adhesion Molecule-1 (ICAM-1).

Incubation: The cells are incubated for a specified period to allow for protein expression.
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Quantification: The levels of IL-8 in the cell supernatant are quantified using an enzyme-

linked immunosorbent assay (ELISA). ICAM-1 expression on the cell surface is measured by

methods such as flow cytometry or cell-based ELISA.

Data Analysis: The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the

inhibition of IL-8 production and ICAM-1 expression against the concentration of AF12198.

In Vivo IL-1 Receptor Antagonist Activity in Cynomolgus Monkeys[4]

Animal Model: The study is conducted using cynomolgus monkeys.

Administration: AF12198 is administered as an intravenous infusion.

IL-1 Challenge: An ex vivo challenge with IL-1 is performed on blood samples to induce IL-6

production.

In Vivo Induction: An in vivo induction of IL-6 is also performed.

Sample Collection: Blood samples are collected at various time points.

Analysis: The concentration of IL-6 in the plasma or serum is measured using an ELISA to

assess the antagonist activity of AF12198.

Proper Disposal Procedures for AF12198
As specific toxicological and environmental hazard data for AF12198 are not readily available,

a cautious approach to its disposal is mandatory. AF12198 and any materials contaminated

with it should be treated as hazardous chemical waste. Adherence to institutional and local

regulations for chemical waste disposal is paramount.

Step-by-Step Disposal Guidance:

Personal Protective Equipment (PPE): Before handling AF12198 for disposal, ensure

appropriate PPE is worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Segregation:
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Solid Waste: Unused or expired AF12198 powder, along with any contaminated items

such as weigh boats, pipette tips, and microfuge tubes, should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing AF12198, including stock solutions, experimental

media, and rinsates, should be collected in a separate, leak-proof, and clearly labeled

hazardous liquid waste container. Do not dispose of liquid waste containing AF12198
down the drain.[3][5]

Sharps: Needles, syringes, or other sharps contaminated with AF12198 must be disposed

of in a designated sharps container for hazardous chemical waste.

Container Labeling: All waste containers must be labeled with "Hazardous Waste" and the

full chemical name "AF12198." The date of waste accumulation should also be clearly

marked.

Storage of Waste: Store waste containers in a designated satellite accumulation area that is

at or near the point of generation.[1] Ensure that incompatible wastes are segregated to

prevent accidental reactions.[1] Keep waste containers securely closed except when adding

waste.

Disposal Request: Once the waste container is full or has reached the institutional time limit

for storage, contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup and proper disposal.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of AF12198.
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Caption: Workflow for the safe disposal of AF12198 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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